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Compound of Interest

Compound Name: 5-Bromo-2-benzoxazolinone

Cat. No.: B077656 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and logistical plans for the handling and disposal of 5-Bromo-2-
benzoxazolinone. It is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
5-Bromo-2-benzoxazolinone is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed and causes serious eye

irritation.[1][2]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[2]

Serious Eye Irritation (Category 2A)[2]

Hazard Statements:

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

Precautionary Statements:
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Bromo-2-
benzoxazolinone to minimize exposure and ensure personal safety.

PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.[1]

To prevent eye contact and

serious eye irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[1][3]
To avoid skin contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator

should be used if dust is

generated.[1][4]

To prevent inhalation of the

solid compound.

Body Protection

A lab coat or chemical-

resistant apron.[3][5] Closed-

toe shoes must be worn.

To protect skin and clothing

from contamination.
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Adherence to the following procedural steps is crucial for the safe handling of 5-Bromo-2-
benzoxazolinone.

Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Don all required personal protective equipment as specified in the table above.

Have all necessary equipment and reagents ready before starting the experiment to

minimize movement and potential for spills.

Handling:

Avoid generating dust when handling the solid compound.

Weigh the compound in a designated area, such as a weighing enclosure or a fume hood,

to contain any airborne particles.

Keep the container tightly closed when not in use.[6]

Avoid direct contact with the skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory area.[4][7]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][6] Remove contact lenses if present

and easy to do. Seek immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][9]

Remove contaminated clothing and wash it before reuse.[4] If irritation persists, seek

medical attention.
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Inhalation: Move the affected person to fresh air and keep them in a position comfortable

for breathing.[6][7] If the person is not breathing, provide artificial respiration. Seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

control center or seek immediate medical attention.[7][9]

Disposal Plan
Proper disposal of 5-Bromo-2-benzoxazolinone and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of waste 5-Bromo-2-benzoxazolinone in a designated, labeled,

and sealed container for hazardous chemical waste.[6][7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, filter paper, and empty containers, should also be disposed of as hazardous

waste.

Regulations: All disposal must be in accordance with local, state, and federal regulations for

hazardous waste.[10] Do not dispose of down the drain or with general laboratory trash.
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Caption: Workflow for the safe handling of 5-Bromo-2-benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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